869998-49-2

6,7-Dimethyl-3-[(methyl{2-[methyl({1-[3-(trifluoromethyl)phenyl]-1H-indol-3-YL}methyl)amino]ethyl}amino)methyl]-4H-chromen-4-one

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• CAS RN:
• 869998-49-2

• Formula:
• C32H32F3N3O2

• InChI:
• InChI=1S/C32H32F3N3O2/c1-21-14-28-30(15-22(21)2)40-20-24(31(28)39)18-37(4)13-12-36(3)17-23-19-38(29-11-6-5-10-27(23)29)26-9-7-8-25(16-26)32(33,34)35/h5-11,14-16,19-20H,12-13,17-18H2,1-4H3

• InChIKey:
• JZNXLPPJRFFECJ-UHFFFAOYSA-N

• Tumor necrosis factor α (TNFα) is a primary mediator of many inflammatory conditions including rheumatoid arthritis, toxic shock, and sepsis. TNFα functions as a trimer and promotes receptor trimerization to activate proinflammatory and/or apoptotic signalling pathways. 4,5 SPD-304 is an inhibitor of tumor necrosis factor α (TNFα). that prevents binding to the TNF Receptor 1 (TNFR1) with an IC50 of 22 µM. It binds to the biologically active TNFα trimer and promotes accelerated displacement of a single subunit to rapidly inactivate the cytokine. In a cell based assay, SPD-304 inhibited TNFα-mediated stimulation of IKB degradation with an IC50 of 4.6 µM.
  SPD-304 is an inhibitor of tumor necrosis factor α (TNFα). that prevents binding to the TNF Receptor 1 (TNFR1) with an IC50 of 22 µM. Both tumor necrosis factor (TNF)-α and the angiotensin (Ang) II/angiotensin I...

TNF-alpha Inhibitor

• CAS RN:
• 1049741-03-8; 869998-49-2

• Formula:
• C32H34Cl2F3N3O2

• InChI:
• InChI=1S/C32H32F3N3O2.2ClH/c1-21-14-28-30(15-22(21)2)40-20-24(31(28)39)18-37(4)13-12-36(3)17-23-19-38(29-11-6-5-10-27(23)29)26-9-7-8-25(16-26)32(33,34)35;;/h5-11,14-16,19-20H,12-13,17-18H2,1-4H3;2*1H

• InChIKey:
• GOZMBJCYMQQACI-UHFFFAOYSA-N

• TNF-alpha Inhibitor is a useful research compound. Its molecular formula is C32H34Cl2F3N3O2 and its molecular weight is 620.54. The purity is usually 95%.